methyl 3-[(2-chloro-6-fluorobenzoyl)amino]-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[(2-chloro-6-fluorobenzoyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C13H9ClFNO3S/c1-19-13(18)11-9(5-6-20-11)16-12(17)10-7(14)3-2-4-8(10)15/h2-6H,1H3,(H,16,17)
• InChI Key: MDMLHZIQXLFOIE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C13H9ClFNO3S
• Molecular Weight: 313.73 g/mol

Description

The compound “methyl 3-[(2-chloro-6-fluorobenzoyl)amino]-2-thiophenecarboxylate” is an organic compound based on its formula. It contains functional groups such as carboxylate, amide, and aromatic rings (thiophene and benzene), which could influence its chemical behavior.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of appropriate precursors containing the thiophene and benzoyl components. The specific synthesis route would depend on the available starting materials and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine its structure.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. For example, the carboxylate group might participate in acid-base reactions, while the amide group could be involved in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Scientific Research Applications

Anticancer Properties

• Methyl 3-[(2-chloro-6-fluorobenzoyl)amino]-2-thiophenecarboxylate has shown promise as an anticancer agent. .

Corrosion Inhibition

• . Understanding its mechanism can lead to improved protective coatings.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. If it’s a pharmaceutical, for example, its mechanism of action might involve interaction with biological receptors or enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Appropriate safety measures should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential applications, optimizing its synthesis, studying its reactivity, or investigating its mechanism of action.